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Compound of Interest

Compound Name: Propargyl a-D-mannopyranoside

Cat. No.: B2864146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. A specific Safety Data Sheet (SDS) for Propargyl α-D-mannopyranoside is

not readily available. The information herein is compiled from publicly available data on

structurally related compounds, including other propargyl glycosides and mannose derivatives,

to provide guidance on safe handling and storage. Users should always perform their own risk

assessment before handling this chemical and consult with their institution's safety office.

Introduction
Propargyl α-D-mannopyranoside is a valuable synthetic intermediate in bioconjugation and

drug discovery, primarily utilized in "click chemistry" reactions due to its terminal alkyne group.

The presence of the propargyl group, while essential for its reactivity, also introduces specific

safety considerations that must be addressed to ensure safe handling and storage in a

laboratory environment. This guide provides an in-depth overview of the potential hazards,

recommended handling procedures, and appropriate storage conditions for Propargyl α-D-

mannopyranoside.

Hazard Identification and Assessment
While specific toxicity and hazard data for Propargyl α-D-mannopyranoside are not available,

an assessment of its structural components—a mannose pyranoside ring and a propargyl

group—allows for the inference of potential hazards. The primary concerns are associated with
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the propargyl group, which is known to be reactive and can introduce flammability and toxicity

risks.

Based on data from related propargyl compounds, Propargyl α-D-mannopyranoside should be

treated as a potentially hazardous substance. It may cause irritation to the skin, eyes, and

respiratory tract[1]. The propargyl group in other small molecules is associated with toxicity and

flammability.

Safety Data for Structurally Related Compounds
The following tables summarize key safety data for propargyl alcohol and propargyl bromide.

This information is provided to give an indication of the potential hazards associated with the

propargyl functional group and should be used for risk assessment purposes.

Table 1: Toxicity Data for Related Propargyl Compounds

Compound CAS No.
LD50 (Oral,
Rat)

LD50
(Dermal,
Rabbit)

LC50
(Inhalation,
Rat)

Reference

Propargyl

Alcohol
107-19-7 20-55 mg/kg 16 mg/kg

873 ppm (2

hours)
[2]

Propargyl

Bromide
106-96-7

Toxic if

swallowed

(Category 3)

- - [3]

Table 2: Physical Hazard Data for Related Propargyl Compounds

Compound Flash Point Flammability Hazards Reference

Propargyl

Alcohol
36 °C

Flammable liquid

and vapor

Flammable,

Toxic, Corrosive
[4][5]

Propargyl

Bromide (80% in

toluene)

3 °C
Highly flammable

liquid and vapor

Highly

flammable, Toxic,

Corrosive

[6]
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Safe Handling Protocols
Given the potential hazards, a cautious approach to handling Propargyl α-D-mannopyranoside

is essential. The following protocols are recommended:

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles should be worn at all times when handling the

compound.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for

any signs of degradation before use.

Body Protection: A standard laboratory coat should be worn. For larger quantities or when

there is a risk of splashing, a chemical-resistant apron is recommended.

Respiratory Protection: Handling should be performed in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of any dust or vapors.

Engineering Controls
Ventilation: Always handle Propargyl α-D-mannopyranoside in a chemical fume hood to

minimize exposure.

Static Control: For handling larger quantities, equipment should be properly grounded to

prevent static discharge, which could be an ignition source[7]. The use of non-sparking tools

is also recommended[5].

General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of a potentially

hazardous chemical like Propargyl α-D-mannopyranoside.
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Receive and Inspect Compound

Review Safety Information (SDS/Guide)

Don Personal Protective Equipment (PPE)

Prepare Work Area in Fume Hood

Weigh and Dispense Compound

Perform Experimental Procedure

Decontaminate Work Area and Glassware

Dispose of Waste in Designated Containers

Store Compound in Designated Location

Remove and Clean PPE

Click to download full resolution via product page

Safe Handling Workflow for Propargyl α-D-mannopyranoside.
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Storage and Stability
Proper storage is crucial to maintain the integrity of Propargyl α-D-mannopyranoside and to

prevent hazardous situations.

Temperature: Store in a cool, dry place. For mannose derivatives, storage in a tightly sealed

container is recommended[3]. Some suppliers of Propargyl α-D-mannopyranoside

recommend storage at room temperature, while others suggest refrigeration. Always follow

the storage instructions provided by the supplier.

Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.

Acetylenic compounds can form explosive acetylides with certain metals such as copper,

silver, and mercury; therefore, contact with these metals should be avoided[7].

Container: Keep the container tightly closed to prevent moisture absorption and potential

degradation.

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate action is necessary.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill and Leak Procedures
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Small Spills: Wearing appropriate PPE, absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact your institution's emergency

response team.

Disposal Considerations
Dispose of Propargyl α-D-mannopyranoside and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations. Do not dispose of it down

the drain.

Conclusion
While Propargyl α-D-mannopyranoside is a valuable tool in chemical biology and drug

development, its handling requires a thorough understanding of the potential hazards

associated with its propargyl group. By adhering to the safety, handling, and storage guidelines

outlined in this technical guide, researchers can minimize risks and ensure a safe laboratory

environment. Always prioritize a culture of safety and consult with institutional safety

professionals for any specific concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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